![molecular formula C14H23NO B249562 2-[(4-Isopropylbenzyl)amino]-2-methyl-1-propanol](/img/structure/B249562.png)
2-[(4-Isopropylbenzyl)amino]-2-methyl-1-propanol
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Overview
Description
2-[(4-Isopropylbenzyl)amino]-2-methyl-1-propanol, also known as ibuprofen lysine, is a non-steroidal anti-inflammatory drug (NSAID). It is used to treat pain, fever, and inflammation. Ibuprofen lysine is a derivative of ibuprofen, which is widely used in the medical field. The purpose of
Mechanism of Action
Ibuprofen lysine exerts its pharmacological effects by inhibiting COX enzymes. COX enzymes catalyze the conversion of arachidonic acid to prostaglandins. Prostaglandins are involved in the inflammatory response, and their production is increased in response to injury or infection. By inhibiting COX enzymes, 2-[(4-Isopropylbenzyl)amino]-2-methyl-1-propanol lysine reduces the production of prostaglandins, which in turn reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
Ibuprofen lysine has a number of biochemical and physiological effects. It reduces inflammation by inhibiting the production of prostaglandins. It also reduces pain and fever by blocking the transmission of pain signals and reducing the production of cytokines. Ibuprofen lysine has been shown to have a number of other effects as well, including antiplatelet activity and the ability to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
Ibuprofen lysine has a number of advantages for use in lab experiments. It is widely available and relatively inexpensive. It is also well-studied and has a known mechanism of action. However, there are some limitations to its use. Ibuprofen lysine can have off-target effects, which can complicate the interpretation of experimental results. Additionally, 2-[(4-Isopropylbenzyl)amino]-2-methyl-1-propanol lysine can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research on 2-[(4-Isopropylbenzyl)amino]-2-methyl-1-propanol lysine. One area of interest is the development of new NSAIDs that are more selective for COX-2 enzymes. COX-2 enzymes are involved in the inflammatory response, but their inhibition has been associated with an increased risk of cardiovascular events. Another area of interest is the use of this compound lysine in the treatment of cancer. Ibuprofen lysine has been shown to induce apoptosis in cancer cells, and further research is needed to explore its potential as an anticancer agent.
Conclusion:
In conclusion, this compound lysine is a widely used NSAID that has been extensively studied in the scientific community. It is commonly used in research studies to investigate the mechanism of action of NSAIDs. Ibuprofen lysine exerts its pharmacological effects by inhibiting COX enzymes, which reduces inflammation, pain, and fever. Ibuprofen lysine has a number of biochemical and physiological effects, and has both advantages and limitations for use in lab experiments. There are a number of future directions for research on this compound lysine, including the development of new NSAIDs and the use of this compound lysine in the treatment of cancer.
Synthesis Methods
Ibuprofen lysine can be synthesized by reacting 2-[(4-Isopropylbenzyl)amino]-2-methyl-1-propanol with lysine. The reaction takes place in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction yields this compound lysine, which is then purified by recrystallization.
Scientific Research Applications
Ibuprofen lysine has been extensively studied in the scientific community. It is commonly used in research studies to investigate the mechanism of action of NSAIDs. Ibuprofen lysine has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their production is increased in response to injury or infection. By inhibiting COX enzymes, 2-[(4-Isopropylbenzyl)amino]-2-methyl-1-propanol lysine reduces inflammation, pain, and fever.
properties
Molecular Formula |
C14H23NO |
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Molecular Weight |
221.34 g/mol |
IUPAC Name |
2-methyl-2-[(4-propan-2-ylphenyl)methylamino]propan-1-ol |
InChI |
InChI=1S/C14H23NO/c1-11(2)13-7-5-12(6-8-13)9-15-14(3,4)10-16/h5-8,11,15-16H,9-10H2,1-4H3 |
InChI Key |
SUQDTCXNONQBKD-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)CNC(C)(C)CO |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CNC(C)(C)CO |
Origin of Product |
United States |
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